
Dihydroajugapitin: A Technical Overview of its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydroajugapitin
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroajugapitin, a neo-clerodane diterpenoid, is a natural product isolated from plants of

the Ajuga genus, notably Ajuga bracteosa. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Dihydroajugapitin, drawing from

available scientific literature. The information is presented to support research, drug discovery,

and development activities involving this compound.

Chemical and Physical Properties
Dihydroajugapitin, also referred to as 14,15-Dihydroajugapitin, possesses the molecular

formula C₂₉H₄₄O₁₀.[1] Its structural complexity, characteristic of the neo-clerodane class of

diterpenes, gives rise to its specific physicochemical properties. While comprehensive

experimental data is limited in publicly accessible literature, the following table summarizes the

available information.
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Property Value Source

Molecular Formula C₂₉H₄₄O₁₀ PubChem

Molecular Weight 552.65 g/mol ChemicalBook

CAS Number 87480-84-0 ChemicalBook

Boiling Point (Predicted) 611.7 ± 55.0 °C ChemicalBook

Density (Predicted) 1.25 ± 0.1 g/cm³ ChemicalBook

pKa (Predicted) 13.67 ± 0.70 ChemicalBook

Note: The boiling point, density, and pKa values are predicted based on computational models

and have not been experimentally verified in the cited literature.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Dihydroajugapitin are not extensively reported. However, the isolation and structural

elucidation of this compound have been described in studies on the chemical constituents of

Ajuga bracteosa.

Isolation of Dihydroajugapitin
A study by Verma et al. (2002) reported the isolation of 14,15-dihydroajugapitin from the

whole plant of Ajuga bracteosa. The general procedure for isolating natural products from plant

material, as suggested by this and similar studies, involves the following workflow:

Dried Plant Material
(Ajuga bracteosa)

Solvent Extraction
(e.g., Dichloromethane) Crude Extract Chromatographic Separation

(e.g., Silica Gel, HPLC) Pure Dihydroajugapitin

Click to download full resolution via product page

Caption: General workflow for the isolation of Dihydroajugapitin.

The structural elucidation of Dihydroajugapitin was accomplished using a combination of

spectroscopic techniques.
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Structural Elucidation Methodology
The primary methods for determining the structure of complex natural products like

Dihydroajugapitin involve a suite of spectroscopic analyses.

Isolated Dihydroajugapitin Spectroscopic Analysis

NMR Spectroscopy
(1H, 13C, 2D NMR)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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